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Drug Profile: Padnarsertib (KPT-9274)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Padnarsertib

CAS No.: 1643913-93-2

Cat. No.: S531886

The table below summarizes the core information for the investigational drug Padnarsertib.

Attribute Description

Drug Type Small molecule [1]

Synonyms ATG-019, KCP-9274 [1]

Mechanism of Dual inhibitor of PAK4 (Serine/threonine-protein kinase PAK 4) and NAMPT
Action (Nicotinamide phosphoribosyltransferase) [1]

Highest Phase of Phase 2 (for solid tumors) [1]
Development

Relevant Orphan Drug designation (United States) for soft tissue sarcoma and Ewing
Designations sarcoma; Rare Pediatric Disease Designation for Rhabdomyosarcoma and

Ewing sarcoma [2]

Molecular Formula CssH20F3N40s3 [1]

Mechanism of Action and Therapeutic Rationale

Padnarsertib is a first-in-class, oral small molecule designed to simultaneously target two distinct cellular

pathways [2]. The diagram below illustrates its dual mechanism of action and therapeutic rationale in

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://www.smolecule.com/products/s531886?utm_src=pdf-interest
https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://investors.karyopharm.com/2025-01-13-Karyopharm-Announces-Preliminary-Unaudited-2024-Revenue-and-2025-Objectives
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://investors.karyopharm.com/2025-01-13-Karyopharm-Announces-Preliminary-Unaudited-2024-Revenue-and-2025-Objectives
https://www.smolecule.com/products/s531886?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

specific genetic contexts.

As the diagram shows:

e PAK4 Inhibition: PAK4 is a kinase involved in signaling pathways that regulate cell survival,
proliferation, and cytoskeletal organization. Its inhibition can directly impede cancer growth [1].

¢ NAMPT Inhibition: NAMPT is the rate-limiting enzyme in the NAD (nicotinamide adenine
dinucleotide) salvage pathway, a key process for cellular metabolism and energy production [1] [3].

¢ Synthetic Lethality in -7/del(7q) Cancers: A key finding is that the NAMPT gene is located at
chromosome 7g22.3. Cancers with monosomy 7 or del(7q), which are found in up to 10% of Acute
Myeloid Leukemia (AML) cases, have only one functional copy of the NAMPT gene
(haploinsufficiency). This makes them particularly vulnerable to NAMPT inhibition, as their capacity to
produce NAD is already compromised [3].

Development Status and Key Evidence

The following table consolidates the available information on the drug's development path and preclinical

findings. Note that specific clinical trial numerical results are not available in the searched literature.

Area

Findings and Status

Clinical Trials
(Solid Tumors)

Clinical Trials
(Leukemia)

Preclinical In Vivo
Data

Promising
Combination
Therapy

A Phase 2 trial in solid tumors was initiated around June 2022 [1]. As of January
2025, the developer is evaluating out-licensing and partnership opportunities to
advance the program [2].

A Phase 1 trial (NCT05394558) in relapsed/refractory AML was suspended in
2023. The reason for suspension was not disclosed in the trial registry [4].

A study in dogs established a Maximum Tolerated Dose (MTD) of 4 mg/kg. Doses
up to this level were well-tolerated, while a higher dose of 4.5 mg/kg caused
severe adverse effects including anemia and thrombocytopenia [1].

Preclinical research in AML models with -7/del(7g) demonstrated that the
combination of Padnarsertib and the BCL-2 inhibitor venetoclax led to significantly
greater cell death compared to the NAMPT inhibitor alone, suggesting a potential
synergistic effect [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Padnarsertib - Drug Targets, Indications, Patents [synapse.patsnap.com]

2. Karyopharm Announces Preliminary Unaudited 2024 ... [investors.karyopharm.com]
3. Monosomy 7/del(7q) cause sensitivity to inhibitors of ... [sciencedirect.com]

4. Pipeline Moves: Advancement prospects halt for refractory ... [clinicaltrialsarena.com]

To cite this document: Smolecule. [Drug Profile: Padnarsertib (KPT-9274)]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b531886#padnarsertib-solid-tumors-

research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s531886?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://investors.karyopharm.com/2025-01-13-Karyopharm-Announces-Preliminary-Unaudited-2024-Revenue-and-2025-Objectives
https://www.sciencedirect.com/science/article/pii/S2473952924000387
https://www.clinicaltrialsarena.com/features/pipeline-moves-advancement-prospects-halt-for-refractory-myeloid-leukaemia/
https://www.smolecule.com/products/b531886#padnarsertib-solid-tumors-research
https://www.smolecule.com/products/b531886#padnarsertib-solid-tumors-research
https://www.smolecule.com/products/b531886#padnarsertib-solid-tumors-research
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s531886?utm_src=pdf-bulk
https://www.smolecule.com/products/s531886?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s531886?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

